Cas no 33377-72-9 (Theaflavine-3,3'-digallate)

• Product Name: Theaflavine-3,3'-digallate
• CAS No: 33377-72-9
• MF: C₄₃H₃₂O₂₀
• MW: 868.702194213867
• CID: 309408
• PubChem ID: 5748168
• Update Time: 2024-02-29

Theaflavine-3,3'-digallate Chemical and Physical Properties

Names and Identifiers

• Theaflavine-3,3'-digallate
• Theaflavine bisgallate
• 3,4,5-Trihydroxybenzoic acid diester with 1,8-bis(3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl)-3,4,6-trihydroxy-5H-benzocyclohepten-5-one
• Theaflavin digallate
• Theaflavin 3,3′-digallate
• Theaflavin 3,3'-digallate
• THEAFLAVIN-3,3
• Theaflavine-3,3'-digallate(TFBG)
• THEAFLAVINGALLATES
• Teaflavin digallate
• (2R,3R)-2-(3,5-dihydroxy-6-oxo-8-[(3R)-3,5,7-trihydroxy-3,4-...

• MDL： MFCD06797365
• Inchi： 1S/C43H32O20/c44-17-7-23(46)21-12-33(62-42(58)15-3-25(48)36(54)26(49)4-15)40(60-31(21)9-17)14-1-19-20(11-30(53)39(57)35(19)38(56)29(52)2-14)41-34(13-22-24(47)8-18(45)10-32(22)61-41)63-43(59)16-5-27(50)37(55)28(51)6-16/h1-11,33-34,40-41,44-51,53-55,57H,12-13H2,(H,52,56)/t33-,34+,40-,41+/m1/s1
• InChI Key： ZEASWHWETFMWCV-VRCJZDCUSA-N
• SMILES： C12C(O)=C(O)C=C([C@H]3[C@@H](OC(=O)C4C=C(O)C(=C(O)C=4)O)CC4C(=CC(O)=CC=4O3)O)C=1C=C(C=C(O)C2=O)[C@@H]1[C@H](OC(=O)C2C=C(O)C(O)=C(O)C=2)CC2C(O)=CC(O)=CC=2O1

Computed Properties

• Exact Mass: 868.14900
• Monoisotopic Mass: 868.148693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 63
• Rotatable Bond Count: 8
• Complexity: 1950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 351
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: 1.97
• Boiling Point: 1320.5°Cat760mmHg
• Flash Point: 401.7°C
• Refractive Index: 1.908
• Solubility: Soluble in chloroform \ dichloromethane \ ethyl acetate \dmso\ acetone, etc
• PSA: 351.12000
• LogP: 4.17640

Theaflavine-3,3'-digallate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances